Cas no 317830-29-8 (3-(1S)-1-Aminoethylaniline)

• Product Name: 3-(1S)-1-Aminoethylaniline
• CAS No: 317830-29-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD06761850
• CID: 304007
• PubChem ID: 40637894
• Update Time: 2024-10-31

3-(1S)-1-Aminoethylaniline Chemical and Physical Properties

Names and Identifiers

• (R)-3-(1-AMINOETHYL)BENZENAMINE
• (S)-3-(1-Aminoethyl)aniline
• (S)-1-(3-Aminophenyl)-1-aminoethane
• 3-[(1S)-1-aminoethyl]aniline
• Benzenemethanamine,3-amino-a-methyl-, (aS)-
• (S)-3-(1-AMINOETHYL)BENZENAMINE
• 3-[(1S)-1-azanylethyl]aniline
• CTK8E2379
• SureCN3476361
• AKOS006293406
• AKOS015840117
• SS-4879
• SCHEMBL3476361
• MBWYRMCXWROJMP-LURJTMIESA-N
• AM9281
• A820991
• CS-0000318
• EN300-6965876
• 317830-29-8
• BCP25713
• MFCD06761850
• 3-(1S)-1-Aminoethylaniline

• MDL： MFCD06761850
• Inchi： 1S/C8H12N2/c1-6(9)7-3-2-4-8(10)5-7/h2-6H,9-10H2,1H3/t6-/m0/s1
• InChI Key： MBWYRMCXWROJMP-LURJTMIESA-N
• SMILES： N[C@@H](C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04000
• LogP: 2.57000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines